3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol

• IUPAC Name: 3-[[1-(1,3-thiazol-2-yl)piperidin-4-yl]amino]phenol
• InChI: InChI=1S/C14H17N3OS/c18-13-3-1-2-12(10-13)16-11-4-7-17(8-5-11)14-15-6-9-19-14/h1-3,6,9-11,16,18H,4-5,7-8H2
• InChI Key: MLOBMVVXRABBKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CC(=CC=C2)O)C3=NC=CS3
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. The antibacterial, antifungal, and antiviral properties of the compound are attributed to its ability to disrupt the cell membrane and inhibit the synthesis of nucleic acids.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol have been extensively studied in vitro and in vivo. It has been found to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. The compound has also been shown to inhibit the growth of various bacterial, fungal, and viral strains. However, further studies are required to determine the potential toxic effects of the compound on normal cells and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol in lab experiments is its broad-spectrum activity against various microorganisms and cancer cells. It is also relatively easy to synthesize and purify, making it a cost-effective option for research purposes. However, the compound's potential toxicity and limited solubility in aqueous solutions may pose some limitations for its use in certain experiments.

Future Directions

There are several potential future directions for the research and development of 3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol. One possible direction is the optimization of the compound's chemical structure to enhance its activity and selectivity against specific targets. Another direction is the development of novel drug delivery systems to improve the compound's solubility and bioavailability. Additionally, further studies are required to determine the compound's potential use in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol involves the reaction of 4-hydroxyphenylpiperazine with 2-aminothiazole in the presence of a suitable catalyst. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product. The purity and yield of the product can be enhanced by using appropriate purification techniques.

Scientific Research Applications

3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol has been extensively studied for its potential applications in various fields. It has been found to exhibit promising anticancer activity by inhibiting the growth of cancer cells. It also possesses antibacterial, antifungal, and antiviral properties, making it a potential candidate for the development of new antimicrobial agents. Additionally, 3-[[1-(1,3-Thiazol-2-yl)piperidin-4-yl]amino]phenol has been studied for its potential use as a fluorescent probe for the detection of metal ions.